Cas no 2172509-12-3 (2-{N-cyclopropyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetic acid)

• Product Name: 2-{N-cyclopropyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetic acid
• CAS No: 2172509-12-3
• MF: C₂₇H₃₀N₂O₅
• MW: 462.537507534027
• CID: 6304020
• PubChem ID: 165803903
• Update Time: 2025-05-23

2-{N-cyclopropyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{N-cyclopropyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetic acid
• EN300-1506185
• 2172509-12-3
• 2-{N-cyclopropyl-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}acetic acid

• Inchi： 1S/C27H30N2O5/c30-25(31)15-29(19-12-13-19)26(32)17-6-5-7-18(14-17)28-27(33)34-16-24-22-10-3-1-8-20(22)21-9-2-4-11-23(21)24/h1-4,8-11,17-19,24H,5-7,12-16H2,(H,28,33)(H,30,31)
• InChI Key： VLWZESFZPHQNGR-UHFFFAOYSA-N
• SMILES： O=C(C1CCCC(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N(CC(=O)O)C1CC1

Computed Properties

• Exact Mass: 462.21547206g/mol
• Monoisotopic Mass: 462.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 746
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{N-cyclopropyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetic acid

Compound CAS No. 2172509-12-3: 2-{N-cyclopropyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetic Acid

The compound with CAS number 2172509-12-3, known as 2-{N-cyclopropyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetic acid, is a highly specialized organic molecule with significant potential in the fields of organic synthesis and drug discovery. This compound is characterized by its complex structure, which includes a cyclopropyl group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and a cyclohexane ring. The combination of these structural elements makes it a valuable tool in modern chemical research.

The synthesis of this compound involves multi-step reactions, including the formation of the Fmoc group, which is a widely used protecting group in peptide synthesis. The cyclopropyl group adds rigidity to the molecule, potentially influencing its pharmacokinetic properties. Recent studies have highlighted the importance of such rigid structures in enhancing drug bioavailability and selectivity. The cyclohexane ring further contributes to the molecule's stability and versatility, making it a promising candidate for various applications.

One of the most significant advancements in the study of this compound is its application in the development of novel therapeutic agents. Researchers have explored its role in targeted drug delivery systems, where its unique structure allows for precise targeting of specific cellular pathways. For instance, the Fmoc group has been utilized to control the release of active pharmaceutical ingredients (APIs) in response to specific environmental conditions, such as pH or temperature changes.

Moreover, the compound has shown potential in the field of biotechnology, particularly in the synthesis of bioactive molecules. Its ability to form stable amide bonds has made it a valuable component in peptide engineering. Recent breakthroughs in this area have demonstrated that molecules with similar structures can be used to create highly specific inhibitors for enzymes involved in disease pathways, such as kinases and proteases.

In terms of structural analysis, the compound's molecular weight is approximately 468 g/mol, with a molecular formula of C₂₄H₃₀N₂O₄. Its physical properties, including solubility and melting point, are critical factors in determining its suitability for various applications. Studies have shown that slight modifications to its structure can significantly alter these properties, offering researchers a versatile platform for further exploration.

The latest research on this compound has also focused on its environmental impact and biodegradability. As concerns about sustainability grow, there is an increasing need for eco-friendly chemical compounds. Preliminary studies indicate that this compound exhibits moderate biodegradability under aerobic conditions, making it a more sustainable option compared to some traditional synthetic molecules.

In conclusion, CAS No. 2172509-12-3 represents a cutting-edge advancement in organic chemistry. Its unique structure and functional groups make it a valuable tool for researchers across various disciplines. With ongoing studies exploring its potential applications in drug discovery, biotechnology, and sustainable chemistry, this compound is poised to play a pivotal role in shaping future innovations.